Cas no 1027375-80-9 (Benzyl (morpholin-2-ylmethyl)carbamate)

• Product Name: Benzyl (morpholin-2-ylmethyl)carbamate
• CAS No: 1027375-80-9
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD19687712
• CID: 821532
• PubChem ID: 10586769
• Update Time: 2025-04-19

Benzyl (morpholin-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (morpholin-2-ylmethyl)carbamate
• 2-Morpholinylmethylcarbamic acid benzyl ester
• 2-N-Cbz-amimethylmorpholine
• 2-N-Cbz-aminomethylmorpholine
• 2-N-Cbz-aminomethylmorpholine oxalate
• benzyl N-(morpholin-2-ylmethyl)carbamate
• ACT08778
• ANW-58744
• BH034
• CTK8B7841
• FC0048
• SureCN1502329
• 2-[[(Benzyloxycarbonyl)amino]methyl]morpholine
• Morpholin-2-ylmethyl-carbamic acid benzyl ester
• CS-0444822
• SCHEMBL1502329
• (2S)-Morpholin-2-ylmethyl-carbamic acid benzyl ester
• SB31014
• Benzyl(morpholin-2-ylmethyl)carbamate
• benzyl N-[(morpholin-2-yl)methyl]carbamate
• DB-023251
• CRB37580
• SB32647
• 1027375-80-9
• AKOS016002032
• SB30257
• DTXSID40442162
• C14027

• MDL： MFCD19687712
• Inchi： 1S/C13H18N2O3/c16-13(15-9-12-8-14-6-7-17-12)18-10-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,15,16)
• InChI Key： ZITIVZRVVCHGSS-UHFFFAOYSA-N
• SMILES： O1CCNCC1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.134